Cas no 1118787-07-7 (4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1118787-07-7
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 5156935
• Update Time: 2026-03-04

4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 4-(aminomethyl)-4-(cyclopropylamino)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H27N3O2/c1-13(2,3)19-12(18)17-8-6-14(10-15,7-9-17)16-11-4-5-11/h11,16H,4-10,15H2,1-3H3
• InChI Key： FBYGCVIKKILWIR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN)(NC2CC2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1118787-07-7)

The compound 4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1118787-07-7) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the cyclopropylamino and tert-butyl ester groups, make it a valuable building block for the development of compounds targeting various biological pathways. Researchers have successfully utilized this compound in the synthesis of potential inhibitors for enzymes involved in inflammatory and neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester in modulating specific neurotransmitter receptors. The study reported significant improvements in binding affinity and selectivity when compared to earlier generations of compounds, suggesting promising applications in the treatment of neurological disorders.

Another notable development is the use of this compound in the design of prodrugs. A recent patent application (WO2023056789) describes its incorporation into prodrug formulations aimed at improving the bioavailability and pharmacokinetic profiles of active pharmaceutical ingredients. The tert-butyl ester group, in particular, has been shown to enhance stability and facilitate controlled release in vivo.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester. A 2022 paper in Organic Process Research & Development outlined a scalable and cost-effective synthesis route, achieving high yields and purity while minimizing environmental impact. This progress is crucial for enabling large-scale production and further research into its applications.

Looking forward, the potential of 4-Aminomethyl-4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester appears substantial. Current research directions include exploring its use in combination therapies, investigating its role in targeted drug delivery systems, and expanding its applications beyond central nervous system disorders to other therapeutic areas such as oncology and infectious diseases.